2-[(E)-4-Chlorophenacylidene]thiazolidine

• Molecular Formula: C11H10ClNOS
• Molecular Weight: 239.72 g/mol
• IUPAC Name: (2E)-1-(4-chlorophenyl)-2-(1,3-thiazolidin-2-ylidene)ethanone
• InChI: InChI=1S/C11H10ClNOS/c12-9-3-1-8(2-4-9)10(14)7-11-13-5-6-15-11/h1-4,7,13H,5-6H2/b11-7+
• InChI Key: AOYMCAPSEKJJEW-YRNVUSSQSA-N
• Isomeric SMILES: C1CS/C(=C/C(=O)C2=CC=C(C=C2)Cl)/N1
• SMILES: C1CSC(=CC(=O)C2=CC=C(C=C2)Cl)N1

Description

2-[(E)-4-Chlorophenacylidene]thiazolidine, also known as CPZ, is a synthetic compound that has been widely used in scientific research for its unique properties. CPZ is a thiazolidine derivative that has been extensively studied for its potential as an anticancer agent, as well as its role in the treatment of other diseases. In

Mechanism of Action

2-[(E)-4-Chlorophenacylidene]thiazolidine exerts its effects by binding to DNA, inhibiting DNA synthesis and inducing apoptosis in cancer cells. 2-[(E)-4-Chlorophenacylidene]thiazolidine has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication. Additionally, 2-[(E)-4-Chlorophenacylidene]thiazolidine has been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
2-[(E)-4-Chlorophenacylidene]thiazolidine has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce inflammation. 2-[(E)-4-Chlorophenacylidene]thiazolidine has also been shown to reduce the production of reactive oxygen species, which can cause cellular damage. Additionally, 2-[(E)-4-Chlorophenacylidene]thiazolidine has been shown to improve insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(E)-4-Chlorophenacylidene]thiazolidine in lab experiments is its well-established synthesis method and its relatively low cost. Additionally, 2-[(E)-4-Chlorophenacylidene]thiazolidine has been extensively studied in the literature, which makes it a well-characterized compound. However, one limitation of using 2-[(E)-4-Chlorophenacylidene]thiazolidine in lab experiments is its potential toxicity, which may limit its use in certain cell lines or animal models.

Future Directions

There are several future directions for research on 2-[(E)-4-Chlorophenacylidene]thiazolidine. One area of interest is the development of 2-[(E)-4-Chlorophenacylidene]thiazolidine derivatives with improved anticancer activity and reduced toxicity. Additionally, further studies are needed to elucidate the mechanism of action of 2-[(E)-4-Chlorophenacylidene]thiazolidine and its potential in the treatment of other diseases, such as Alzheimer's disease and diabetes. Finally, studies are needed to determine the optimal dosage and administration of 2-[(E)-4-Chlorophenacylidene]thiazolidine in animal models and humans.

Synthesis Methods

The synthesis of 2-[(E)-4-Chlorophenacylidene]thiazolidine involves the reaction of 4-chlorobenzaldehyde with thiosemicarbazide in the presence of glacial acetic acid. The resulting product is then subjected to a cyclization reaction to form 2-[(E)-4-Chlorophenacylidene]thiazolidine. The overall synthesis method is relatively simple and has been well-established in the literature.

Scientific Research Applications

2-[(E)-4-Chlorophenacylidene]thiazolidine has been extensively studied for its potential as an anticancer agent. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, 2-[(E)-4-Chlorophenacylidene]thiazolidine has been shown to inhibit the growth of tumor cells in vitro and in vivo. 2-[(E)-4-Chlorophenacylidene]thiazolidine has also been studied for its potential in the treatment of other diseases, such as Alzheimer's disease and diabetes.